Cas no 99984-73-3 (4-Amino-2-methylquinoline-6-carboxylic acid)

• Product Name: 4-Amino-2-methylquinoline-6-carboxylic acid
• CAS No: 99984-73-3
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD06446668
• CID: 62112
• PubChem ID: 7137980
• Update Time: 2025-11-02

4-Amino-2-methylquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-methylquinoline-6-carboxylic acid
• 4-Amino-2-methyl-6-quinolincarboxylic acid
• 4-amino-2-methyl-6-quinolinecarboxylic acid
• 4-Amino-2-methyl-chinolin-6-carbonsaeure
• 4-amino-2-methyl-quinoline-6-carboxylic acid
• SB72124
• 99984-73-3
• AKOS002285042
• MFCD06446668
• 4-Amino-2-methyl-quinoline-6-carboxylic acid
• DTXSID60427956
• BB 0222182
• A846115
• 4-amino-2-methylquinoline-6-carboxylicacid
• D84233
• F2156-0003
• CS-0076945
• EN300-102211
• VS-09877
• FT-0657475
• SCHEMBL3238508
• DB-349082
• BBL030534
• STK788236

• MDL： MFCD06446668
• Inchi： 1S/C11H10N2O2/c1-6-4-9(12)8-5-7(11(14)15)2-3-10(8)13-6/h2-5H,1H3,(H2,12,13)(H,14,15)
• InChI Key： MRGARODDQXEDJP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C(C=1)=C(C=C(C)N=2)N)=O

Computed Properties

• Exact Mass: 202.07400
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.367
• Boiling Point: 432.4 °C at 760 mmHg
• Flash Point: 432.4 °C at 760 mmHg
• Refractive Index: 1.716
• PSA: 76.21000
• LogP: 2.40480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 4-Amino-2-methylquinoline-6-carboxylic acid

4-Amino-2-methylquinoline-6-carboxylic acid (CAS No. 99984-73-3): A Comprehensive Overview

4-Amino-2-methylquinoline-6-carboxylic acid (CAS No. 99984-73-3) is a specialized quinoline derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, has garnered attention for its versatile applications in drug development and organic synthesis. As researchers increasingly explore novel heterocyclic compounds, this particular amino-quinoline carboxylic acid stands out for its promising biological activities and synthetic utility.

The molecular structure of 4-Amino-2-methylquinoline-6-carboxylic acid combines the quinoline scaffold with both amino and carboxylic acid functional groups, making it particularly interesting for medicinal chemistry applications. Recent studies have highlighted its potential as a building block for small molecule drugs, especially in areas like anti-inflammatory agents and enzyme inhibitors. The presence of the methyl group at position 2 and the carboxylic acid at position 6 creates unique electronic properties that influence its reactivity and biological interactions.

In the current research landscape, scientists are particularly interested in how 4-Amino-2-methylquinoline derivatives interact with biological targets. The compound's ability to serve as a pharmacophore in drug design has made it valuable for developing treatments targeting various diseases. Its quinoline-6-carboxylic acid moiety is especially noteworthy, as this structural feature is shared by several clinically important compounds. Researchers are actively investigating its potential in creating new therapeutic agents with improved efficacy and safety profiles.

The synthesis of 4-Amino-2-methylquinoline-6-carboxylic acid typically involves multi-step organic reactions starting from appropriate quinoline precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to improve yields while reducing environmental impact. Recent advances in catalytic methods have made the production of such functionalized quinolines more efficient and sustainable. These developments are particularly relevant given the growing emphasis on environmentally friendly synthesis in the chemical industry.

From an analytical perspective, 4-Amino-2-methylquinoline-6-carboxylic acid can be characterized using various spectroscopic techniques. NMR spectroscopy is particularly useful for confirming the structure, while mass spectrometry provides information about molecular weight and fragmentation patterns. The compound's UV-visible absorption properties are also of interest, especially for potential applications in fluorescence-based assays or as a chromophoric probe in biochemical studies.

The pharmaceutical applications of 4-Amino-2-methylquinoline-6-carboxylic acid are particularly exciting in the context of current drug discovery trends. As the industry moves toward more targeted therapies and personalized medicine, compounds with well-defined biological activities are in high demand. This amino-methylquinoline derivative shows promise in modulating specific biological pathways, making it a valuable tool for medicinal chemistry research and drug development programs.

In material science, the quinoline carboxylic acid structure offers interesting possibilities for creating novel functional materials. Researchers are exploring its use in designing molecular sensors and coordination complexes with potential applications in catalysis or optoelectronics. The compound's ability to form stable metal-organic complexes is particularly noteworthy, opening doors to various advanced material applications.

The commercial availability of 4-Amino-2-methylquinoline-6-carboxylic acid (CAS No. 99984-73-3) has increased in recent years, reflecting growing research interest. Suppliers typically offer the compound in various purity grades suitable for different applications, from laboratory research to process development. Proper storage conditions, typically in cool, dry environments protected from light, are essential to maintain the compound's stability over time.

Looking forward, the scientific community anticipates continued interest in 4-Amino-2-methylquinoline-6-carboxylic acid and related compounds. As research into quinoline-based therapeutics advances, this particular derivative may play an important role in developing new treatments for various conditions. Its combination of structural features makes it a versatile intermediate for creating diverse bioactive molecules with potential applications across multiple therapeutic areas.

For researchers working with 4-Amino-2-methylquinoline-6-carboxylic acid, understanding its physicochemical properties and reactivity patterns is crucial. The compound's solubility characteristics, pKa values, and stability under various conditions all influence its handling and application in different experimental settings. These factors are particularly important when designing synthetic routes or biological assays involving this interesting quinoline derivative.